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Cat. No.: B607364

Get Quote

4-Vinylcyclohexene (4-VCH) is an organic compound produced from the dimerization of 1,3-

butadiene.[1] While it has applications as a chemical intermediate, its primary value lies in its

conversion to 4-vinylcyclohexene dioxide (VCHD).[1] VCHD is an important industrial chemical,

a diepoxide used as a reactive diluent and crosslinking agent in epoxy resin formulations to

enhance mechanical strength, thermal stability, and chemical resistance.[2][3] Its low viscosity

and high reactivity make it particularly valuable in coatings, adhesives, and composites.[3]

Understanding the mechanistic pathways of 4-VCH epoxidation is critical for controlling

reaction outcomes, optimizing yields, and ensuring product purity. This guide provides a

detailed exploration of these mechanisms, focusing on the influence of different oxidizing

agents and catalytic systems, for researchers, scientists, and professionals in drug

development and materials science.

PART 1: Epoxidation with Peroxy Acids (Prilezhaev
Reaction)
The most common and industrially established method for epoxidizing 4-VCH is the Prilezhaev

reaction, which utilizes a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA) or
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peroxyacetic acid.[4][5] This reaction is known for its reliability and predictable stereochemistry.

Mechanism and Regioselectivity
The epoxidation with peroxy acids proceeds through a concerted, single-step mechanism often

referred to as the "butterfly mechanism".[6][7] In this transition state, the alkene's π-bond acts

as a nucleophile, attacking the electron-deficient outer oxygen of the peroxy acid.[6]

Simultaneously, bonds are formed and broken in a cyclic arrangement, transferring the oxygen

atom to the double bond.[7]

A key consideration for 4-VCH is regioselectivity: it possesses two distinct double bonds, an

endocyclic (within the cyclohexene ring) and an exocyclic (the vinyl group). The endocyclic

double bond is trisubstituted and generally more electron-rich (nucleophilic) than the

disubstituted exocyclic double bond. Consequently, epoxidation occurs preferentially at the ring

position.[8][9] This leads to the formation of 4-vinyl-1-cyclohexene 1,2-epoxide as the primary

initial product.[9][10] Further epoxidation of the vinyl group then yields the diepoxide, VCHD.

Caption: The concerted "butterfly" mechanism for peroxy acid epoxidation of 4-VCH.

Stereochemistry
The concerted nature of the Prilezhaev reaction dictates a syn-addition of the oxygen atom.

This means both C-O bonds form on the same face of the double bond, preserving the

stereochemistry of the starting alkene.[6][11] For a planar alkene face, this results in a racemic

mixture of enantiomers unless a chiral directing group is present.[12]

PART 2: Metal-Catalyzed Epoxidation
Metal complexes can catalyze the epoxidation of alkenes using more economical and safer

terminal oxidants like hydrogen peroxide (H₂O₂) or tert-butyl hydroperoxide (TBHP).[13][14]

These systems offer alternative reaction pathways and can provide access to different

selectivities.

Mechanism with H₂O₂ and Metal Catalysts
Catalytic systems involving metals like titanium, vanadium, or manganese are effective for

epoxidation with hydrogen peroxide.[15][16] For instance, titanium silicalite (TS-1) is a well-

known heterogeneous catalyst for this transformation.[15]
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The general mechanism, while varying with the specific metal, typically involves the formation

of a high-valent metal-oxo or metal-peroxo species. This activated complex is the actual

epoxidizing agent. The alkene then coordinates to or attacks this species, leading to oxygen

transfer.
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Caption: Mnemonic for predicting stereochemistry in the Sharpless epoxidation.

PART 3: Data Summary and Experimental Protocols
Data Presentation: Comparison of Epoxidation Methods
The choice of epoxidation method depends on factors like cost, desired selectivity, and scale.

The following table summarizes key aspects of different approaches.
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Experimental Protocol: Epoxidation of 4-VCH with
Peroxyacetic Acid
This protocol is adapted from methodologies described in the literature for the synthesis of 1,2-

epoxide-4-vinyl-cyclohexane. [17] Objective: To synthesize 1,2-epoxide-4-vinyl-cyclohexane via

epoxidation of 4-vinylcyclohexene.

Materials:

4-Vinylcyclohexene (4-VCH), 50 mL

30% (mass fraction) Peroxyacetic Acid in ethyl acetate, 90 mL

Sodium Carbonate (Na₂CO₃), 20.0 g

Ethyl Acetate, 200 mL

Reaction vessel (three-necked flask with stirrer, thermometer, and dropping funnel)

Ice bath

Procedure:

Setup: Charge the reaction vessel with 200 mL of ethyl acetate and 50 mL of 4-

vinylcyclohexene. Begin stirring.
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Temperature Control: Cool the reaction mixture to the desired reaction temperature (e.g.,

45°C) using a water or oil bath. Maintain this temperature throughout the reaction. [17]3.

Reagent Addition: To maintain a weakly acidic pH and improve yield, add the peroxyacetic

acid solution and solid sodium carbonate simultaneously and gradually over a period of

approximately 1-2 hours. [17]Monitor the temperature closely to prevent thermal runaway,

using an ice bath for cooling if necessary.

Reaction: After the addition is complete, allow the reaction to proceed at 45°C for an

additional 2.0 hours. [17]5. Workup:

Cool the reaction mixture to room temperature.

Filter the mixture to remove any remaining solids (sodium carbonate and sodium acetate

byproduct).

Wash the organic phase with a saturated sodium bicarbonate solution to neutralize any

remaining acid, followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification: Filter off the drying agent and remove the solvent (ethyl acetate) under reduced

pressure using a rotary evaporator. The crude product can be further purified by vacuum

distillation to yield pure 1,2-epoxide-4-vinyl-cyclohexene.

Expected Outcome: Under these optimized conditions, a yield of approximately 85% can be

achieved. [17]

PART 4: Safety and Handling Considerations
4-Vinylcyclohexene dioxide (VCHD) is a reactive and toxic compound that requires careful

handling.

Toxicity: VCHD is classified as an alkylating agent and is toxic. [2]It has been shown to have

adverse effects on fertility, specifically by destroying oocytes in animal studies. [2]*

Carcinogenicity: The International Agency for Research on Cancer (IARC) classifies VCHD

in Group 2B, as "possibly carcinogenic to humans". [4]NIOSH also considers it a potential

human carcinogen. [19]* Handling: Due to its toxicity and potential carcinogenicity, VCHD
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should be handled in a well-ventilated fume hood with appropriate personal protective

equipment (PPE), including gloves and safety glasses, to avoid skin, eye, and respiratory

exposure. [3][20]Peroxy acids used in its synthesis are strong oxidizers and can be explosive

under certain conditions, requiring careful temperature control and handling procedures. [18]
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